(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate

• IUPAC Name: [(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 4-methoxybenzenesulfonate
• InChI: InChI=1S/C23H16O8S/c1-27-15-3-6-17(7-4-15)32(25,26)31-16-5-8-18-20(12-16)30-22(23(18)24)11-14-2-9-19-21(10-14)29-13-28-19/h2-12H,13H2,1H3/b22-11-
• InChI Key: CEZRPTYJYUWHDV-JJFYIABZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC5=C(C=C4)OCO5)O3
• Isomeric SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC5=C(C=C4)OCO5)/O3
• Molecular Formula: C23H16O8S
• Molecular Weight: 452.4 g/mol
• CAS No.: 929372-64-5

Description

The compound appears to contain a benzo[d][1,3]dioxole moiety, which is a common feature in many organic compounds, including some alkaloids. It also seems to have a benzofuran structure, which is a fused aromatic ring system that is a component of many pharmaceuticals and natural products.

Scientific Research Applications

Antimicrobial Applications

Research has been conducted on novel quinazolinone derivatives, including compounds with benzoxazin-2-yl phenyl and methylbenzenesulfonate structures, showing potential antimicrobial activity. These studies suggest that modifications on benzoxazine and benzenesulfonate frameworks can lead to compounds with significant antimicrobial properties (Habib, Hassan, & El‐Mekabaty, 2012).

Photochemical and Photodynamic Therapy Applications

Compounds with methoxybenzenesulfonate groups have been investigated for their photochemical properties. For instance, zinc phthalocyanine derivatives substituted with methoxybenzenesulfonate groups exhibit high singlet oxygen quantum yields, making them potential candidates for photodynamic therapy in cancer treatment. These findings indicate the relevance of such structures in synthesizing photosensitizers with high efficiency and selectivity for medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Material Science Applications

Benzoxazine and benzenesulfonate functionalities have also been explored in material science, particularly in the synthesis of polybenzoxazines with desirable thermal and mechanical properties. For example, bio-based benzoxazine monomers derived from guaiacol and furfurylamine have been synthesized, showcasing their potential in creating fully bio-based polybenzoxazines through copolymerization processes. These materials exhibit enhanced thermal properties and cross-linking densities, which are crucial for high-performance applications (Wang, Sun, Liu, Sudo, & Endo, 2012).